Cas no 2225879-30-9 (8-aminobicyclo[3.2.1]octan-3-ol;hydrochloride)

• Product Name: 8-aminobicyclo[3.2.1]octan-3-ol;hydrochloride
• CAS No: 2225879-30-9
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• CID: 5696824
• PubChem ID: 135392232
• Update Time: 2026-03-11

8-aminobicyclo[3.2.1]octan-3-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-aminobicyclo[3.2.1]octan-3-ol hydrochloride
• 2225879-30-9
• PS-16925
• P14916
• CS-0309662
• 8-aminobicyclo[3.2.1]octan-3-ol;hydrochloride
• 8-AMINOBICYCLO[3.2.1]OCTAN-3-OL HCL

• Inchi： 1S/C8H15NO.ClH/c9-8-5-1-2-6(8)4-7(10)3-5;/h5-8,10H,1-4,9H2;1H
• InChI Key： CWTRCGPAABKFIB-UHFFFAOYSA-N
• SMILES： Cl.OC1CC2CCC(C1)C2N

Computed Properties

• Exact Mass: 177.0920418g/mol
• Monoisotopic Mass: 177.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 8-aminobicyclo[3.2.1]octan-3-ol;hydrochloride

Research Briefing on 8-aminobicyclo[3.2.1]octan-3-ol;hydrochloride (CAS: 2225879-30-9): Recent Advances and Applications

The compound 8-aminobicyclo[3.2.1]octan-3-ol;hydrochloride (CAS: 2225879-30-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This bicyclic amine derivative, characterized by its rigid scaffold and functional versatility, has been explored as a key intermediate in the synthesis of novel bioactive molecules. Recent studies highlight its role in the development of central nervous system (CNS) therapeutics, particularly as a precursor for neuromodulators and receptor-targeting agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 8-aminobicyclo[3.2.1]octan-3-ol;hydrochloride as a building block for sigma-1 receptor ligands. The study employed a combination of molecular docking and in vitro assays to validate its binding affinity, revealing promising results for neuroprotective applications. The compound's hydrochloride salt form (CAS: 2225879-30-9) was noted for its enhanced solubility and stability under physiological conditions, making it a preferred candidate for further preclinical evaluation.

Another pivotal application was reported in the field of pain management. A 2024 paper in ACS Chemical Neuroscience detailed the synthesis of derivatives using 8-aminobicyclo[3.2.1]octan-3-ol;hydrochloride as a core structure, which exhibited selective agonism at opioid receptors with reduced side-effect profiles. The researchers emphasized the compound's potential to address the opioid crisis by enabling the design of safer analgesics. Structural-activity relationship (SAR) studies underscored the importance of the bicyclic framework in achieving target specificity.

From a synthetic chemistry perspective, advancements in catalytic asymmetric synthesis have streamlined the production of enantiomerically pure 8-aminobicyclo[3.2.1]octan-3-ol;hydrochloride. A 2023 Organic Letters publication described a novel palladium-catalyzed cyclization method, achieving >99% enantiomeric excess (ee) and scalable yields. This methodological breakthrough addresses previous challenges in accessing optically active forms of the compound, which are critical for chiral drug development.

Ongoing research also explores its utility in radiopharmaceuticals. The bicyclic amine's ability to chelate metal ions has been leveraged in positron emission tomography (PET) tracer design, as evidenced by recent work at the University of Michigan. Here, 8-aminobicyclo[3.2.1]octan-3-ol;hydrochloride derivatives labeled with fluorine-18 showed exceptional blood-brain barrier penetration, enabling real-time imaging of neurodegenerative pathologies.

In conclusion, 8-aminobicyclo[3.2.1]octan-3-ol;hydrochloride (CAS: 2225879-30-9) represents a multifaceted tool in modern drug discovery. Its applications span CNS disorders, pain therapeutics, and diagnostic imaging, supported by robust synthetic methodologies. Future directions include optimizing its pharmacokinetic properties and expanding its use in targeted drug delivery systems, as highlighted in a 2024 review in Chemical Society Reviews.